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Compound of Interest

Compound Name: Pneumadin, rat

Cat. No.: B13835045

For Research Use Only. Not for use in diagnostic procedures.

Introduction

Pneumadin is a decapeptide originally isolated from mammalian lungs.[1][2] The rat peptide
sequence is Tyr-Gly-Glu-Pro-Lys-Leu-Asp-Ala-Gly-Val-NH2.[2] Its primary biological function is
the stimulation of arginine-vasopressin (AVP) release from the neurohypophysis, which results
in an antidiuretic effect.[1][2] Additionally, Pneumadin has been observed to play a role in the
hypothalamo-pituitary-adrenal axis by stimulating the release of Adrenocorticotropic hormone
(ACTH), which can counteract adrenal atrophy induced by dexamethasone.[3] Given its
physiological significance, the quantification of Pneumadin levels in rat serum is a valuable tool
for researchers studying renal function, neuroendocrine signaling, and the physiological
response to lung-related pathologies.

This competitive ELISA (Enzyme-Linked Immunosorbent Assay) kit provides a sensitive and
specific method for the quantitative determination of Pneumadin in rat serum samples.

Assay Principle

This kit is based on the principle of competitive enzyme immunoassay. The microtiter plate is
pre-coated with a goat anti-rabbit antibody. A fixed amount of HRP-conjugated Pneumadin and
standards or samples are added to the wells. During incubation, the HRP-conjugated
Pneumadin competes with the native Pneumadin in the sample for binding sites on the rabbit
anti-Pneumadin antibody. After washing, a substrate solution is added, and the color
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development is stopped. The intensity of the color is inversely proportional to the concentration
of Pneumadin in the sample. The concentration is then determined by comparing the optical
density of the samples to the standard curve.

Data Presentation
Typical Standard Curve

The following data is for demonstration purposes only and should not be used to calculate
results. A new standard curve must be generated for each assay.

Standard Concentration (pg/mL) Optical Density (450 hm)

0 2.458
50 1.987
100 1.612
250 1.055
500 0.689
1000 0.413
2000 0.254

Kit Performance

Parameter

Specification

Assay Range

50 - 2000 pg/mL

Sensitivity < 20 pg/mL
o Rat Pneumadin (100%). No significant cross-
Specificity o
reactivity with AVP or ACTH.
Intra-Assay Precision CV<10%
Inter-Assay Precision CV < 15%
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Experimental Protocols
Reagent Preparation

Wash Buffer (1x): Dilute the 20x Wash Buffer Concentrate with 19 parts of deionized water.
Store at 4°C.

Pneumadin Standard: Reconstitute the lyophilized Pneumadin standard with 1.0 mL of
Standard Diluent to create a 2000 pg/mL stock solution. Allow it to sit for 10 minutes and mix
gently. Prepare serial dilutions using the Standard Diluent.

HRP-Pneumadin Conjugate (1x): Dilute the concentrated HRP-Pneumadin conjugate with
the HRP Conjugate Diluent shortly before use.

Sample Preparation

Serum Collection: Collect whole blood without anticoagulant. Allow the blood to clot for 30
minutes at room temperature.

Centrifugation: Centrifuge at 3000 rpm for 15 minutes at 4°C.

Aliquoting: Carefully collect the serum supernatant. If not used immediately, aliquot and store
samples at -20°C or -80°C. Avoid repeated freeze-thaw cycles.

Sample Dilution: Based on expected concentrations, dilute serum samples with the provided
Standard Diluent to fall within the assay range. A preliminary test may be required to
determine the optimal dilution factor.

Assay Procedure

Prepare Reagents: Bring all reagents and samples to room temperature before use.

Add Reagents: Add 50 pL of Standard, Blank, or sample to the appropriate wells.

Add HRP-Pneumadin: Add 50 pL of 1x HRP-Pneumadin Conjugate to each well (except the
Blank well).

Add Antibody: Add 50 pL of anti-Pneumadin antibody solution to each well.
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 Incubate: Cover the plate with a plate sealer and incubate for 2 hours at 37°C.

e Wash: Aspirate the liquid from each well and wash 5 times with 200 pL of 1x Wash Buffer per
well.

e Add Substrate: Add 100 pL of TMB Substrate Solution to each well. Incubate for 15-20
minutes at 37°C in the dark.

e Stop Reaction: Add 50 pL of Stop Solution to each well. The color will change from blue to
yellow.

» Read Plate: Read the optical density at 450 nm within 10 minutes of adding the Stop
Solution.

Visualizations

Caption: ELISA Experimental Workflow for Pneumadin Quantification.

Caption: Pneumadin Signaling Pathway via Pituitary Hormone Release.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13835045#pneumadin-elisa-kit-for-rat-serum-
samples]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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